Cas no 1228994-77-1 (1-[1-(pyridin-2-yl)cyclobutyl]methanamine)

• Product Name: 1-[1-(pyridin-2-yl)cyclobutyl]methanamine
• CAS No: 1228994-77-1
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD23725556
• CID: 5019473
• PubChem ID: 68182827
• Update Time: 2025-05-21

1-[1-(pyridin-2-yl)cyclobutyl]methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(pyridin-2-yl)cyclobutyl)methanamine
• [1-(pyridin-2-yl)cyclobutyl]methanamine
• (1-pyridin-2-ylcyclobutyl)methanamine
• 1-[1-(pyridin-2-yl)cyclobutyl]methanamine

• MDL： MFCD23725556
• Inchi： 1S/C10H14N2/c11-8-10(5-3-6-10)9-4-1-2-7-12-9/h1-2,4,7H,3,5-6,8,11H2
• InChI Key： RDWGGRZPPAFBSK-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC=CN=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• XLogP3: 1
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 279.9±13.0 °C at 760 mmHg
• Flash Point: 143.7±6.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-[1-(pyridin-2-yl)cyclobutyl]methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[1-(pyridin-2-yl)cyclobutyl]methanamine

1-[1-(Pyridin-2-yl)cyclobutyl]methanamine: A Comprehensive Overview

1-[1-(Pyridin-2-yl)cyclobutyl]methanamine, a compound with the CAS number 1228994-77-1, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a pyridine ring fused with a cyclobutane ring and an amine group, exhibits intriguing chemical properties and potential applications in drug discovery. Recent studies have shed light on its synthesis, structural analysis, and biological activities, making it a subject of interest for researchers worldwide.

The synthesis of 1-[1-(pyridin-2-yl)cyclobutyl]methanamine involves a multi-step process that combines principles of cycloaddition reactions and amine functionalization. Researchers have explored various methodologies to optimize the yield and purity of this compound. For instance, recent advancements in catalytic asymmetric synthesis have enabled the construction of the cyclobutane ring with high enantioselectivity, which is crucial for its potential use in chiral drug development. The integration of computational chemistry tools has further facilitated the understanding of its electronic structure and reactivity, providing valuable insights into its chemical behavior.

One of the most notable aspects of 1-[1-(pyridin-2-yl)cyclobutyl]methanamine is its role in medicinal chemistry. Studies have demonstrated that this compound possesses promising pharmacological properties, particularly in the context of enzyme inhibition and receptor binding. For example, recent research has highlighted its ability to modulate key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE). Computational docking studies have revealed that the pyridine moiety plays a critical role in stabilizing interactions with the enzyme's active site, suggesting potential therapeutic applications.

Moreover, 1-[1-(pyridin-2-yl)cyclobutyl]methanamine has been investigated for its anti-inflammatory and antioxidant properties. Experimental data indicate that it exhibits significant radical scavenging activity, which could be beneficial in combating oxidative stress-related disorders. Its ability to inhibit pro-inflammatory cytokines has also been reported, making it a candidate for anti-inflammatory drug development.

The structural uniqueness of 1-[1-(pyridin-2-yl)cyclobutyl]methanamine lies in its rigid cyclobutane ring system, which imparts rigidity to the molecule and enhances its bioavailability. This feature is particularly advantageous in drug design, where molecular rigidity often correlates with improved pharmacokinetic profiles. Recent studies have also explored the influence of substituents on the pyridine ring on the compound's biological activity, revealing that certain substitutions can significantly enhance its potency.

In terms of application beyond pharmacology, 1-[1-(pyridin-2-yl)cyclobutyl]methanamine has shown promise as a building block in organic synthesis. Its versatility as an intermediate allows for the construction of complex molecular architectures with diverse functional groups. Researchers have utilized it in the synthesis of bioactive molecules, such as kinase inhibitors and GPCR modulators, underscoring its value in medicinal chemistry.

Recent advancements in analytical techniques have also contributed to a deeper understanding of 1-[1-(pyridin-2-yl)cyclobutyl]methanamine's physical and chemical properties. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These studies have provided critical data for quality control and standardization in pharmaceutical applications.

In conclusion, 1-[1-(pyridin-2-yl)cyclobutyl]methanamine (CAS No: 1228994-77-1) stands out as a versatile compound with significant potential in drug discovery and organic synthesis. Its unique structure, coupled with promising biological activities, positions it as a valuable tool for researchers seeking innovative solutions in medicinal chemistry. As ongoing studies continue to unravel its full potential, this compound is poised to make meaningful contributions to the advancement of therapeutic agents.